N1-isopentyl-N2-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide

• IUPAC Name: N-(3-methylbutyl)-N'-[5-methyl-2-(4-oxo-3,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-yl)pyrazol-3-yl]oxamide
• InChI: InChI=1S/C18H24N6O3/c1-10(2)7-8-19-16(26)17(27)21-14-9-11(3)23-24(14)18-20-13-6-4-5-12(13)15(25)22-18/h9-10H,4-8H2,1-3H3,(H,19,26)(H,21,27)(H,20,22,25)
• InChI Key: QXRZOCNNJCZQMS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C(=O)NCCC(C)C)C2=NC3=C(CCC3)C(=O)N2
• Molecular Formula: C18H24N6O3
• Molecular Weight: 372.4 g/mol

Description

N1-isopentyl-N2-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide is a useful research compound. Its molecular formula is C18H24N6O3 and its molecular weight is 372.429. The purity is usually 95%.
BenchChem offers high-quality N1-isopentyl-N2-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-isopentyl-N2-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

• Insecticidal and Antibacterial Potential : Compounds with pyrimidine and pyrazole linkages have been synthesized and evaluated for their insecticidal and antimicrobial activities. These heterocyclic compounds exhibit potential against specific insects and bacterial strains, highlighting their significance in developing new insecticides and antibiotics (Deohate & Palaspagar, 2020).

• Antitumor, Antifungal, and Antibacterial Sites : Research on pyrazole derivatives has identified specific pharmacophore sites responsible for antitumor, antifungal, and antibacterial activities. This indicates the role of these compounds in designing drugs targeting cancer and infections (Titi et al., 2020).

Chemical Synthesis and Characterization

• Derivatives Synthesis : Studies have focused on synthesizing various derivatives of pyrazole and pyrimidine, exploring their chemical structures through spectroscopic and X-ray crystallographic analysis. Such research aids in understanding the structural basis for the biological activity of these compounds (Zeng et al., 2018).

• Heterocyclic Compound Development : The development of new heterocyclic compounds incorporating pyrimidine rings has been reported, with a focus on their antimicrobial evaluation. These compounds serve as a basis for further exploration in medicinal chemistry (Farag et al., 2009).

Advanced Applications

• Molecular Switching for Sensing : Pyrazole compounds have been used in the design of coordination polymers with vapochromic properties, acting as sensors for biogenic amines. This showcases the potential of such heterocyclic compounds in developing advanced materials for chemical sensing and switching applications (Marino et al., 2021).